Cas no 927653-45-0 (4-Bromo-1-methyl-3-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-methyl-3-(4-nitrophenyl)-1H-pyrazole
• CAS No: 927653-45-0
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 2114260
• Update Time: 2023-08-04

4-Bromo-1-methyl-3-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-3-(4-nitrophenyl)-1H-Pyrazole
• WMBDBESJAIYAOB-UHFFFAOYSA-N
• 1-Methyl-3-(4-nitrophenyl)-4-bromo-1H-pyrazole
• 4-bromo-1-methyl-3-(4-nitrophenyl) -1H-pyrazole
• 4-Bromo-1-methyl-3-(4-nitrophenyl)-1H-pyrazole

• Inchi： 1S/C10H8BrN3O2/c1-13-6-9(11)10(12-13)7-2-4-8(5-3-7)14(15)16/h2-6H,1H3
• InChI Key： WMBDBESJAIYAOB-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Topological Polar Surface Area: 63.6